![molecular formula C18H21NO4 B276020 [(2H-1,3-BENZODIOXOL-5-YL)METHYL][(4-ETHOXY-3-METHOXYPHENYL)METHYL]AMINE](/img/structure/B276020.png)
[(2H-1,3-BENZODIOXOL-5-YL)METHYL][(4-ETHOXY-3-METHOXYPHENYL)METHYL]AMINE
Description
[(2H-1,3-BENZODIOXOL-5-YL)METHYL][(4-ETHOXY-3-METHOXYPHENYL)METHYL]AMINE is a complex organic compound with the molecular formula C18H21NO4 and a molecular weight of 315.4 g/mol. This compound features a benzodioxole moiety and a substituted phenyl group, making it an interesting subject for various chemical and biological studies.
Properties
Molecular Formula |
C18H21NO4 |
|---|---|
Molecular Weight |
315.4 g/mol |
IUPAC Name |
1-(1,3-benzodioxol-5-yl)-N-[(4-ethoxy-3-methoxyphenyl)methyl]methanamine |
InChI |
InChI=1S/C18H21NO4/c1-3-21-15-6-4-13(8-17(15)20-2)10-19-11-14-5-7-16-18(9-14)23-12-22-16/h4-9,19H,3,10-12H2,1-2H3 |
InChI Key |
AFSVCZSMHGBXJK-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=C(C=C1)CNCC2=CC3=C(C=C2)OCO3)OC |
Canonical SMILES |
CCOC1=C(C=C(C=C1)CNCC2=CC3=C(C=C2)OCO3)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of [(2H-1,3-BENZODIOXOL-5-YL)METHYL][(4-ETHOXY-3-METHOXYPHENYL)METHYL]AMINE typically involves multiple steps, including the formation of the benzodioxole ring and the subsequent attachment of the substituted phenyl group. Common reagents used in these reactions include palladium catalysts, cesium carbonate, and various solvents such as toluene and dioxane . The reaction conditions often involve high temperatures and prolonged reaction times to ensure complete conversion of the starting materials.
Industrial Production Methods
Industrial production methods for this compound are not well-documented, but they likely involve similar synthetic routes with optimizations for scale-up. This may include the use of continuous flow reactors and automated systems to ensure consistent product quality and yield.
Chemical Reactions Analysis
Types of Reactions
[(2H-1,3-BENZODIOXOL-5-YL)METHYL][(4-ETHOXY-3-METHOXYPHENYL)METHYL]AMINE can undergo various chemical reactions, including:
Oxidation: This reaction can introduce additional functional groups or modify existing ones.
Reduction: This can be used to remove oxygen-containing groups or reduce double bonds.
Substitution: This reaction can replace one functional group with another, often using reagents like halogens or alkylating agents.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various halogenating agents . Reaction conditions can vary widely but often involve controlled temperatures and specific solvents to achieve the desired transformations.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield hydroxylated derivatives, while substitution reactions can produce a wide range of substituted analogs.
Scientific Research Applications
[(2H-1,3-BENZODIOXOL-5-YL)METHYL][(4-ETHOXY-3-METHOXYPHENYL)METHYL]AMINE has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: It can serve as a probe to study various biological pathways.
Medicine: Preliminary studies suggest potential anticancer properties, making it a candidate for drug development.
Industry: It may be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which [(2H-1,3-BENZODIOXOL-5-YL)METHYL][(4-ETHOXY-3-METHOXYPHENYL)METHYL]AMINE exerts its effects is not fully understood. it is believed to interact with specific molecular targets and pathways, potentially involving the modulation of enzyme activity or receptor binding . Further research is needed to elucidate the exact mechanisms involved.
Comparison with Similar Compounds
Similar Compounds
N-Methyl-1-(1,3-benzodioxol-5-yl)-2-butanamine: This compound shares the benzodioxole moiety but has a different substitution pattern.
1-(1,3-Benzodioxol-5-yl)-N-methylmethanamine: Another similar compound with a simpler structure.
Uniqueness
[(2H-1,3-BENZODIOXOL-5-YL)METHYL][(4-ETHOXY-3-METHOXYPHENYL)METHYL]AMINE is unique due to its specific combination of functional groups, which may confer distinct chemical and biological properties
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
